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Compound of Interest

Compound Name: Triphenylborane

Cat. No.: B1294497 Get Quote

Triphenylborane Technical Support Center
This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the safe handling, storage, and troubleshooting of air-sensitive

triphenylborane.

Frequently Asked Questions (FAQs)
Q1: What is triphenylborane and why is it considered air-sensitive?

A1: Triphenylborane, with the formula B(C₆H₅)₃, is a white, crystalline solid and a weak Lewis

acid used in various chemical syntheses.[1][2] It is considered air- and moisture-sensitive

because it slowly reacts with atmospheric moisture and oxygen to form benzene and

triphenylboroxine.[2] This degradation can affect its reactivity and the outcome of experiments.

Q2: What are the primary hazards associated with triphenylborane?

A2: Triphenylborane is a flammable solid that poses several health risks.[3][4] It is toxic if

swallowed and can cause serious skin, eye, and respiratory irritation.[1][3] It is also reactive

with strong bases and oxidizing agents.[1]

Q3: What are the signs of triphenylborane decomposition?

A3: While visual inspection may not always be conclusive, signs of decomposition can include

a change in the physical appearance of the solid or a deviation from its expected melting point
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of approximately 142-145°C.[2][5] The most definitive sign is poor performance in chemical

reactions where it acts as a catalyst or reagent.

Q4: Can I handle triphenylborane on the open bench?

A4: No. Due to its sensitivity to air and moisture, all manipulations of triphenylborane must be

performed under an inert atmosphere, such as nitrogen or argon, using either a glovebox or

Schlenk line techniques.[1][6]

Material Properties and Safety Data
The following table summarizes key quantitative data for triphenylborane.

Property Value Citations

Molecular Formula C₁₈H₁₅B [3]

Molar Mass 242.13 g·mol⁻¹ [2]

Appearance
White to off-white crystalline

solid/powder
[2][5]

Melting Point 142-145 °C [2][5]

Boiling Point 203 °C at 15 mmHg [2]

Solubility
Soluble in aromatic solvents;

Insoluble in water
[1][2]

Hazard Class
Flammable Solid (Category 1

or 2)
[3][4]

Recommended Storage
Under inert gas, in a dry, well-

ventilated place
[1][4]

Storage Temperature
Some suppliers recommend 2-

8°C
[5]

Safe Handling and Storage Protocols
Storage:
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Atmosphere: Store triphenylborane under a dry, inert atmosphere such as nitrogen or

argon.[1][7]

Container: Keep the container tightly sealed to prevent exposure to air and moisture.[3][4]

The original supplier container is often the best option.

Location: Store in a cool, dry, and well-ventilated area away from heat sources, sparks, or

open flames.[3][4]

Incompatibilities: Keep away from water, strong acids, strong bases, and oxidizing agents.[1]

[3]

Handling:

Environment: All transfers and manipulations must be conducted in an inert atmosphere

glovebox or using a Schlenk line.[6][8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including neoprene or

nitrile rubber gloves, chemical safety goggles, and a lab coat.[3] If there is a risk of inhaling

dust, a NIOSH-certified respirator is recommended.[3]

Static Discharge: Use proper grounding procedures and non-sparking tools to prevent

ignition from static electricity.[3][7]

Spills: In case of a spill, sweep or shovel the solid material into an appropriate container for

disposal, avoiding dust generation.[3] Do not use water to clean up spills.[3]

Troubleshooting Guide
Issue: Reaction catalyzed by or using triphenylborane is sluggish or fails.

This is a common issue often related to the quality of the triphenylborane, which may have

degraded due to improper handling or storage.
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Caption: Troubleshooting workflow for failed reactions involving triphenylborane.
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Q: My reaction worked before, but now it's failing with a new bottle of triphenylborane. What

could be wrong?

A:

Confirm Inert Techniques: Ensure your glovebox or Schlenk line technique is flawless. Even

brief exposure to air can compromise the reagent. The two most common techniques involve

using a glovebox or a Schlenk line.[8]

Check Solvents: Ensure all solvents used are rigorously dried and degassed. The "freeze-

pump-thaw" method is highly effective for degassing solvents.[9]

Evaluate Reaction pH: Triphenylborane can undergo acid-catalyzed hydrolysis at a pH

below 6.[10] If your reaction conditions are or become acidic, this could be a source of

decomposition.

Experimental Protocols
Protocol: Transfer of Solid Triphenylborane Using a
Schlenk Line
This protocol outlines the steps for safely transferring solid triphenylborane from its storage

container to a reaction flask using a Schlenk line.

Materials:

Sealed bottle of triphenylborane

Spatula

Weighing boat or paper

Schlenk flask (reaction vessel), oven-dried and cooled under vacuum

Schlenk line with dual vacuum and inert gas (N₂ or Ar) manifold[6]

Rubber septa

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1294497?utm_src=pdf-body
https://en.wikipedia.org/wiki/Air-free_technique
http://ccc.chem.pitt.edu/wipf/safety/Air_sensitive_techniques.pdf
https://www.benchchem.com/product/b1294497?utm_src=pdf-body
https://patents.google.com/patent/US4046815A/en
https://www.benchchem.com/product/b1294497?utm_src=pdf-body
https://www.benchchem.com/product/b1294497?utm_src=pdf-body
https://www.benchchem.com/product/b1294497?utm_src=pdf-body
https://www.chemistryviews.org/details/education/3728881/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Prepare Glassware: Ensure the reaction Schlenk flask is thoroughly dried in an oven (e.g., at

120°C overnight) and assembled with a stir bar while hot. Attach it to the Schlenk line, and

perform at least three vacuum/inert gas refill cycles to remove adsorbed water and

atmospheric gases.[8]

Establish Inert Atmosphere: Leave the flask under a positive pressure of inert gas, which can

be monitored via an oil bubbler on the gas outlet of the manifold.[6]

Prepare for Transfer: Briefly turn up the inert gas flow to create a strong positive outflow from

the sidearm of the flask.

Open the Flask: Quickly remove the septum or stopper from the flask's sidearm. A steady

stream of inert gas will prevent air from entering. This is known as a "counterflow" addition.

[8]

Weigh and Add: In a rapid and efficient motion, weigh the desired amount of

triphenylborane and add it to the flask through the sidearm against the counterflow of inert

gas.

Reseal the Flask: Immediately reseal the flask with the septum or stopper.

Purge the Flask: Once sealed, evacuate the flask gently on the Schlenk line for a few

minutes to remove any small amount of air that may have entered, and then refill with inert

gas. Repeat this purge cycle two more times.

Proceed with Reaction: The triphenylborane is now in the reaction vessel under an inert

atmosphere, ready for the addition of degassed solvents and other reagents via syringe or

cannula transfer.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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